Cas no 1367994-71-5 (3-(Thiolan-3-yl)pyrrolidine)

• Product Name: 3-(Thiolan-3-yl)pyrrolidine
• CAS No: 1367994-71-5
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 5793148
• PubChem ID: 82415817
• Update Time: 2025-10-29

3-(Thiolan-3-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1367994-71-5
• 3-(thiolan-3-yl)pyrrolidine
• EN300-1836203
• 3-(Thiolan-3-yl)pyrrolidine

• Inchi： 1S/C8H15NS/c1-3-9-5-7(1)8-2-4-10-6-8/h7-9H,1-6H2
• InChI Key： CQBCHEAFQRAJGS-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1CNCC1

Computed Properties

• Exact Mass: 157.09252066g/mol
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-(Thiolan-3-yl)pyrrolidine

Introduction to 3-(Thiolan-3-yl)pyrrolidine (CAS No. 1367994-71-5)

3-(Thiolan-3-yl)pyrrolidine, identified by the chemical compound code CAS No. 1367994-71-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiolane and pyrrolidine classes, which are known for their diverse biological activities and potential applications in drug discovery. The structural features of 3-(Thiolan-3-yl)pyrrolidine make it a promising scaffold for developing novel therapeutic agents, particularly in the treatment of neurological disorders, infectious diseases, and inflammatory conditions.

The molecular structure of 3-(Thiolan-3-yl)pyrrolidine consists of a thiolane ring linked to a pyrrolidine moiety. The thiolane ring contains a sulfur atom, which can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. This feature makes it an attractive building block for designing molecules with enhanced binding affinity and selectivity. Additionally, the pyrrolidine ring introduces a nitrogen atom, which can form hydrogen bonds with biological targets, further improving the compound's pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in disease pathogenesis. 3-(Thiolan-3-yl)pyrrolidine has emerged as a key intermediate in the synthesis of such inhibitors due to its ability to modulate PPIs through its unique structural framework. For instance, studies have demonstrated that derivatives of 3-(Thiolan-3-yl)pyrrolidine can disrupt aberrant signaling pathways associated with cancer and neurodegenerative diseases by inhibiting specific PPIs.

One of the most compelling aspects of 3-(Thiolan-3-yl)pyrrolidine is its potential in addressing unmet medical needs. Researchers have explored its derivatives as candidates for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with neuronal receptors makes it an ideal candidate for developing neuroprotective agents. Preclinical studies have shown that certain analogs of 3-(Thiolan-3-yl)pyrrolidine exhibit significant neuroprotective effects by mitigating oxidative stress and inflammation in brain cells.

The synthesis of 3-(Thiolan-3-yl)pyrrolidine involves multi-step organic reactions, including cyclization, thiolation, and functional group transformations. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance the efficiency and yield of the synthesis process. These techniques not only improve the accessibility of 3-(Thiolan-3-yl)pyrrolidine but also allow for the rapid generation of a diverse library of derivatives for high-throughput screening.

Recent advancements in computational chemistry have further accelerated the discovery process for 3-(Thiolan-3-yl)pyrrolidine derivatives. Molecular docking simulations and virtual screening have been utilized to identify promising candidates with high binding affinity to target proteins. These computational approaches complement traditional experimental methods by providing rapid and cost-effective means of evaluating potential drug candidates.

The pharmacokinetic properties of 3-(Thiolan-3-yl)pyrrolidine are another critical area of study. Researchers have investigated its absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles to optimize its therapeutic potential. Pharmacokinetic modeling has revealed that modifications to the thiolane and pyrrolidine moieties can significantly enhance bioavailability and reduce systemic toxicity. These insights have guided the development of more effective derivatives with improved pharmacokinetic profiles.

Moreover, the environmental impact of synthesizing and using 3-(Thiolan-3-yl)pyrrolidine has been a focus of recent research. Green chemistry principles have been applied to develop sustainable synthetic routes that minimize waste generation and hazardous byproducts. For example, solvent-free reactions and catalytic processes have been explored to reduce the environmental footprint of producing this compound.

The regulatory landscape for novel compounds like 3-(Thiolan-3-y l)py rro l idine is another important consideration. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. Researchers must navigate stringent regulatory requirements to ensure that their compounds meet the necessary standards for human consumption.

In conclusion, 3 -( Th i ol an - 3 - y l ) p y r r o l id ine ( C A S N o . 1 367994 - 71 - 5 ) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery . Its unique structural features , combined with its diverse biological activities , make it a valuable scaffold for developing novel therapeutic agents . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges . p >